Cas no 89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-)
89744-45-6 structure
Product Name:Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
CAS No:89744-45-6
MF:C19H24N2O4
MW:344.404865264893
CID:590504
PubChem ID:13230152
Update Time:2025-04-19
Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
- N-benzyl-2-nitro-4,5-di(propan-2-yloxy)aniline
- N-Benzyl-2-nitro-4,5-bis[(propan-2-yl)oxy]aniline
- 89744-45-6
- DTXSID60530393
-
- Inchi: 1S/C19H24N2O4/c1-13(2)24-18-10-16(20-12-15-8-6-5-7-9-15)17(21(22)23)11-19(18)25-14(3)4/h5-11,13-14,20H,12H2,1-4H3
- InChI Key: YSERUTDQYYYYAC-UHFFFAOYSA-N
- SMILES: O(C(C)C)C1C=C(C(=CC=1OC(C)C)[N+](=O)[O-])NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 344.17360725g/mol
- Monoisotopic Mass: 344.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 76.3Ų
Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent